3-(4-fluorophenyl)-7-((naphthalen-1-ylmethyl)thio)-3H-[1,2,3]triazolo[4,5-d]pyrimidine

• IUPAC Name: 3-(4-fluorophenyl)-7-(naphthalen-1-ylmethylsulfanyl)triazolo[4,5-d]pyrimidine
• InChI: InChI=1S/C21H14FN5S/c22-16-8-10-17(11-9-16)27-20-19(25-26-27)21(24-13-23-20)28-12-15-6-3-5-14-4-1-2-7-18(14)15/h1-11,13H,12H2
• InChI Key: KNCKPFUMMOCOKO-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C=CC=C2CSC3=NC=NC4=C3N=NN4C5=CC=C(C=C5)F
• Molecular Formula: C21H14FN5S
• Molecular Weight: 387.4 g/mol

Description

“3-(4-fluorophenyl)-7-((naphthalen-1-ylmethyl)thio)-3H-[1,2,3]triazolo[4,5-d]pyrimidine” is a derivative of [1,2,3]triazolo[4,5-d]pyrimidine. It incorporates a (thio)urea moiety and is part of a novel class of LSD1 inhibitors.

Synthesis Analysis

The synthesis of [1,2,3]triazolo[4,5-d]pyrimidine derivatives, including the compound , involves a three-step synthetic pathway. This process focuses on the synthesis of fully decorated 8-azapurines, with special attention on 6-alkyl-8-azapurines.

Molecular Structure Analysis

The molecular structure of this compound is derived from [1,2,3]triazolo[4,5-d]pyrimidine and incorporates a (thio)urea moiety. The linear formula of a related compound, 4-Fluorothiophenol, is FC6H4SH.

Chemical Reactions Analysis

The chemical reactions involved in the synthesis of [1,2,3]triazolo[4,5-d]pyrimidine derivatives are complex and involve multiple reactive centers.

Physical And Chemical Properties Analysis

The physical and chemical properties of related compounds can provide some insight. For example, 4-Fluorothiophenol, which has a similar structure, is a liquid with a refractive index of 1.550 and a density of 1.203 g/mL at 25 °C.

Mechanism of Action

Target of Action

The primary target of the compound 3-(4-fluorophenyl)-7-((naphthalen-1-ylmethyl)thio)-3H-[1,2,3]triazolo[4,5-d]pyrimidine is Lysine Specific Demethylase 1 (LSD1) . LSD1 plays a pivotal role in regulating lysine methylation .

Mode of Action

The compound acts as a reversible inhibitor of LSD1 . It interacts with LSD1, suppressing its expression and thereby inhibiting its function . This leads to an increase in cellular ROS content and induction of apoptosis .

Biochemical Pathways

The inhibition of LSD1 affects the lysine methylation pathways . This results in changes in gene expression, which can lead to the inhibition of cancer cell proliferation and migration .

Result of Action

The compound’s action results in significant anti-proliferative effects against certain cancer cells . Specifically, it has been found to inhibit the growth of gastric cancer cells and PC3 cells . It also suppresses the migration ability of these cells .

Future Directions

The development of more potent LSD1 inhibitors for cancer treatment could be a future direction for this class of compounds.